Ethyl lactate
Ethyl lactate
Ethyl lactate is a major volatile flavor compound identified in Chinese Luzhou-flavor type liquor.
Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products.
Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.
Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid.
Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products.
Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.
Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid.
Brand Name:
Vulcanchem
CAS No.:
97-64-3
VCID:
VC21195848
InChI:
InChI=1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3
SMILES:
CCOC(=O)C(C)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
Ethyl lactate
CAS No.: 97-64-3
Cat. No.: VC21195848
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl lactate is a major volatile flavor compound identified in Chinese Luzhou-flavor type liquor. Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products. Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air. Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid. |
|---|---|
| CAS No. | 97-64-3 |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | ethyl 2-hydroxypropanoate |
| Standard InChI | InChI=1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3 |
| Standard InChI Key | LZCLXQDLBQLTDK-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)O |
| Canonical SMILES | CCOC(=O)C(C)O |
| Boiling Point | 309 °F at 760 mm Hg (USCG, 1999) 154.0 °C 154 °C 309°F |
| Colorform | Colorless liquid |
| Flash Point | 115 °F (USCG, 1999) 115 °F (46 °C) (Closed Cup) 115°F |
| Melting Point | -26 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator